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Compound of Interest

Compound Name: 17:0-22:4 PE-d5

CAS No.: 2342575-44-2

Cat. No.: B15557320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 17:0-22:4 PE-d5, a deuterated

phosphatidylethanolamine, detailing its structure, physicochemical properties, and its critical

role as an internal standard in lipidomics research.

Introduction to 17:0-22:4 PE-d5
17:0-22:4 PE-d5 is a synthetic, deuterated phospholipid. Its full chemical name is 1-

heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphoethanolamine.[1] The "-d5"

designation indicates that five hydrogen atoms on the glycerol backbone have been replaced

with deuterium, a stable isotope of hydrogen. This isotopic labeling is crucial for its primary

application.

Phosphatidylethanolamines (PEs) are a major class of phospholipids found in biological

membranes, playing key roles in membrane structure and function.[2][3][4][5][6] The specific

acyl chains attached to the glycerol backbone, in this case, heptadecanoic acid (17:0) and

docosatetraenoic acid (22:4), determine the specific properties and biological relevance of the

lipid.
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The defining feature of 17:0-22:4 PE-d5 is its utility as an internal standard in mass

spectrometry-based lipidomics. Due to its chemical similarity to endogenous PEs, it behaves

similarly during extraction and ionization. However, its increased mass due to the deuterium

atoms allows it to be distinguished from non-deuterated lipids by a mass spectrometer. This

enables accurate quantification of endogenous PE species in complex biological samples.

Molecular Structure and Properties
The structure of 17:0-22:4 PE-d5 consists of three main components: a deuterated glycerol

backbone, two fatty acyl chains, and a phosphoethanolamine head group.

Glycerol Backbone: A three-carbon molecule that forms the central scaffold of the lipid. In

this specific molecule, the glycerol moiety is deuterated with five deuterium atoms, which

provides a distinct mass signature.

Fatty Acyl Chains:

At the sn-1 position: Heptadecanoic acid (17:0), a 17-carbon saturated fatty acid.[7][8]

At the sn-2 position: Docosatetraenoic acid (22:4), a 22-carbon polyunsaturated fatty acid

with four double bonds.

Head Group: A phosphoethanolamine moiety attached to the sn-3 position of the glycerol

backbone. This polar head group is characteristic of all phosphatidylethanolamines.[2][3][4]

[5][6]

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15557320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-22-4-pe-d5
https://www.benchchem.com/product/b15557320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-17-0-22-4-pe-d5
https://escholarship.org/content/qt0h97v1bc/qt0h97v1bc_noSplash_d724d66423b203f6e00ce26e05adbae0.pdf
https://www.avantiresearch.com/en-gb/products/product/330820-ultimatesplash-one
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/203/965/avanti-product-catalog-mk.pdf
https://www.creative-proteomics.com/resource/protocol-for-lipid-identification-by-untargeted-tandem-mass-spectrometry-coupled-with-ultra-high-pre.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11014849/
https://www.lipidmaps.org/resources/protocols/Oxidised_FAs_incells_LCMSMS_Gelhaus.pdf
https://www.creative-proteomics.com/resource/protocol-for-lipid-sample-preparation-for-biomedical-research.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Full Chemical Name

1-heptadecanoyl-2-

docosatetraenoyl-sn-

glycero(d5)-3-

phosphoethanolamine

[1]

Molecular Formula C44H75D5NO8P [1]

Formula Weight 787.13 g/mol [1]

Exact Mass 786.59 Da [1]

Purity >99% [1]

Storage Temperature -20°C [1]

Experimental Protocols
The primary application of 17:0-22:4 PE-d5 is as an internal standard for the quantification of

phosphatidylethanolamines in biological samples using liquid chromatography-mass

spectrometry (LC-MS). Below is a detailed methodology for a typical lipidomics workflow.

Lipid Extraction from Biological Samples (Modified
Bligh & Dyer Method)
This protocol is a widely used method for extracting lipids from biological matrices.

Materials:

Biological sample (e.g., plasma, tissue homogenate, cell pellet)

17:0-22:4 PE-d5 internal standard solution (of known concentration)

Chloroform

Methanol

LC-MS grade water
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Glass vials

Centrifuge

Procedure:

To a known amount of the biological sample in a glass vial, add a precise volume of the

17:0-22:4 PE-d5 internal standard solution.

Add a 2:1 (v/v) mixture of chloroform and methanol to the sample.

Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and disruption of cell

membranes.

Add LC-MS grade water to the mixture to induce phase separation. The final ratio of

chloroform:methanol:water should be approximately 2:2:1.8.

Vortex the mixture again for 2 minutes.

Centrifuge the sample at 2000 x g for 10 minutes to separate the layers.

Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using

a glass pipette.

Dry the extracted lipid film under a stream of nitrogen gas.

Resuspend the dried lipid extract in an appropriate solvent (e.g., a mixture of acetonitrile and

isopropanol) for LC-MS analysis.

Quantitative Analysis by LC-MS/MS
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Procedure:
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Inject the resuspended lipid extract onto a suitable chromatography column (e.g., a C18

reversed-phase column).

Separate the lipids using a gradient elution with a mobile phase typically consisting of a

mixture of water, acetonitrile, and isopropanol with additives like formic acid or ammonium

formate to improve ionization.

The eluent from the LC is introduced into the mass spectrometer.

The mass spectrometer is operated in a mode that allows for the specific detection of the

precursor and product ions of the target lipids and the internal standard. For

phosphatidylethanolamines, this often involves monitoring for the neutral loss of the

ethanolamine phosphate head group (141 Da) in negative ion mode.

Quantification is achieved by comparing the peak area of the endogenous PE species to the

peak area of the 17:0-22:4 PE-d5 internal standard.
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Click to download full resolution via product page

Caption: Molecular components of 17:0-22:4 PE-d5.

Experimental Workflow for Lipidomics Analysis
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Caption: Quantitative lipidomics workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of
berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]

2. sigmaaldrich.cn [sigmaaldrich.cn]

3. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-
proteomics.com]

4. Integrated proteogenomic and metabolomic characterization of papillary thyroid cancer
with different recurrence risks - PMC [pmc.ncbi.nlm.nih.gov]

5. lipidmaps.org [lipidmaps.org]

6. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics
[creative-proteomics.com]

7. escholarship.org [escholarship.org]

8. avantiresearch.com [avantiresearch.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 17:0-22:4 PE-d5].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557320/docs#an-in-depth-technical-guide-to-17-0-
22-4-pe-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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